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Compound of Interest

Compound Name: Mepivacaine Hydrochloride

Cat. No.: B001218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the core physicochemical properties of

mepivacaine hydrochloride powder for laboratory applications. It includes quantitative data,

detailed experimental protocols for property determination, and diagrams illustrating its

mechanism of action and analytical workflows.

General Physicochemical Properties
Mepivacaine hydrochloride is an amide-type local anesthetic.[1][2] It presents as a white,

odorless, crystalline powder.[3][4][5] This form enhances its stability and solubility for use in

aqueous solutions.[1]

Table 1: General Properties of Mepivacaine Hydrochloride
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Property Value Reference

Chemical Name

N-(2,6-Dimethylphenyl)-1-

methylpiperidine-2-

carboxamide hydrochloride

[4]

Molecular Formula C₁₅H₂₂N₂O·HCl [3]

Molecular Weight 282.81 g/mol [6][7]

CAS Number 1722-62-9 [3]

Appearance White crystalline powder [1][3]

Thermodynamic and Acidity Properties
The melting point and pKa are critical parameters for identity, purity, and formulation

development.

Table 2: Thermodynamic and Acidity Data

Property Value Reference

Melting Point
Approx. 256°C (with

decomposition)[3]
[3][6][8]

262 - 264°C[6]

263°C[8]

pKa 7.7 [9]

pH (1% solution) 5.0 [6]

pH (2% solution) 4.5 [4]

Solubility Profile
Mepivacaine hydrochloride's solubility is essential for preparing solutions for analysis and

formulation.
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Table 3: Solubility of Mepivacaine Hydrochloride

Solvent Solubility Reference

Water Freely soluble / Soluble [3][4][5][8][10]

Methanol Freely soluble / Soluble [3][4][8]

Ethanol (99.5%) Sparingly soluble [3]

Acetic Acid (100%) Soluble [3]

Diethyl Ether Practically insoluble [3]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and quantification of mepivacaine
hydrochloride.

Table 4: Key Spectroscopic Data

Technique
Key Wavelengths /
Wavenumbers

Reference

UV-Vis (in 1 mol/L HCl)
Maxima between 261-265 nm

and 270-273 nm
[3]

Infrared (IR) Conforms to reference spectra [3][11][12]

Mechanism of Action: Sodium Channel Blockade
Mepivacaine functions by blocking voltage-gated sodium channels on the intracellular surface

of nerve axons.[2][13] This action prevents the influx of sodium ions, which is necessary for the

depolarization and propagation of action potentials, thereby blocking nerve impulses and

inducing local anesthesia.[2][9][13][14]
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Receive Mepivacaine HCl Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b001218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

